2-bromo-N-(5-methylpyrazin-2-yl)acetamide

• Molecular Formula: C7H8BrN3O
• Molecular Weight: 230.06 g/mol
• IUPAC Name: 2-bromo-N-(5-methylpyrazin-2-yl)acetamide
• InChI: InChI=1S/C7H8BrN3O/c1-5-3-10-6(4-9-5)11-7(12)2-8/h3-4H,2H2,1H3,(H,10,11,12)
• InChI Key: YDCKSKYPAOZVOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)NC(=O)CBr

Description

2-bromo-N-(5-methylpyrazin-2-yl)acetamide is a useful research compound. Its molecular formula is C7H8BrN3O and its molecular weight is 230.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5-methyl-pyrazin-2-ylamine and cesium carbonate (11.2 g) dissolved in dry DMF (30 mL) was added by dropwise addition bromoacetylbromide (2.89 g) and the mixture stirred at rt for 2 hours. Water (200 mL) was added and the mixture extracted with ethyl acetate (2×100 mL) and dried over magnesium sulfate. Concentration of the extract to ˜50 mL and addition of isohexane (100 mL) gave the sub-titled compound as a solid (1.64 g).